Cas no 40621-84-9 (3-Methyl-5-nitro-1H-indazole)

3-Methyl-5-nitro-1H-indazole structure
3-Methyl-5-nitro-1H-indazole structure
Product Name:3-Methyl-5-nitro-1H-indazole
CAS No:40621-84-9
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD07082699
CID:55258
PubChem ID:11229104
Update Time:2025-04-18

3-Methyl-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-nitro-1H-indazole
    • 3-methyl-5-nitro-2H-indazole
    • 1H-INDAZOLE, 3-METHYL-5-NITRO-
    • 1H-Indazole,3-methyl-5-nitro-
    • PubChem7824
    • 3-methyl-5-nitroindazole
    • ZGDNJFXKELMVLS-UHFFFAOYSA-N
    • PB14474
    • ST1100597
    • AB0024778
    • W6117
    • A6788
    • 621M849
    • Z1438483408
    • SY042037
    • Z1198171687
    • EN300-111542
    • SCHEMBL266008
    • AKOS006286037
    • AMY29080
    • 3-Hydroxymethyl-5-nitro-1H-indazole
    • MFCD07082699
    • J-512870
    • 40621-84-9
    • DTXSID70459384
    • AC-25181
    • DS-1331
    • CS-0019178
    • FT-0657713
    • DB-014310
    • MDL: MFCD07082699
    • Inchi: 1S/C8H7N3O2/c1-5-7-4-6(11(12)13)2-3-8(7)10-9-5/h2-4H,1H3,(H,9,10)
    • InChI Key: ZGDNJFXKELMVLS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C(C=1)=C(C)NN=2)=O

Computed Properties

  • Exact Mass: 177.05400
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.437
  • Boiling Point: 384.9℃ at 760 mmHg
  • Flash Point: 90°C
  • Refractive Index: 1.707
  • PSA: 74.50000
  • LogP: 2.30270

3-Methyl-5-nitro-1H-indazole Security Information

3-Methyl-5-nitro-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
063308-250mg
3-Methyl-5-nitro-1H-indazole
40621-84-9 95%
250mg
£26.00 2022-03-01
Fluorochem
063308-1g
3-Methyl-5-nitro-1H-indazole
40621-84-9 95%
1g
£62.00 2022-03-01
Fluorochem
063308-10g
3-Methyl-5-nitro-1H-indazole
40621-84-9 95%
10g
£262.00 2022-03-01
Fluorochem
063308-25g
3-Methyl-5-nitro-1H-indazole
40621-84-9 95%
25g
£574.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M176423-1g
3-Methyl-5-nitro-1H-indazole
40621-84-9 97%
1g
¥251.90 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GJ973-200mg
3-Methyl-5-nitro-1H-indazole
40621-84-9 97%
200mg
140.0CNY 2021-08-05
Chemenu
CM100107-5g
3-methyl-5-nitro-1H-indazole
40621-84-9 97%
5g
$204 2021-08-06
Chemenu
CM100107-10g
3-methyl-5-nitro-1H-indazole
40621-84-9 97%
10g
$281 2021-08-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M30870-1g
3-Methyl-5-nitro-1H-indazole
40621-84-9
1g
¥396.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M30870-250mg
3-Methyl-5-nitro-1H-indazole
40621-84-9
250mg
¥156.0 2021-09-08

3-Methyl-5-nitro-1H-indazole Production Method

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent